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SNIPER(BRD)-1 Core Profile

The table below summarizes the key chemical and functional information for SNIPER(BRD)-1. [1]

Property Description

Description Heterobifunctional degrader (PROTAC/SNIPER) that targets BRD4 and IAP
proteins. [1]

Molecular
Formula

C53H66ClN9O8S2 [1]

Molecular
Weight

1056.73 g/mol [1]

Purity 98% [1]

Key Degradation
Targets

BRD4, cIAP1, cIAP2, XIAP [1]

Reported IC₅₀
Values

BRD4: 6.8 nM; cIAP1: 17 nM; cIAP2 & XIAP: 49 nM [1]

Ligand for Target
Protein

(+)-JQ1 (binds to BRD4) [1]
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Property Description

Ligand for E3
Ligase

LCL-161 (binds to IAPs) [1]

Primary
Mechanism

Recruits Inhibitor of Apoptosis Proteins (IAPs, a class of E3 ubiquitin ligase) to tag
the target proteins (like BRD4) with ubiquitin, leading to their degradation by the

proteasome. [2] [1]

Mechanism of Action Workflow

The following diagram illustrates the event-driven mechanism by which SNIPER(BRD)-1 induces target

protein degradation, which is fundamental to understanding its experimental behavior.
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Frequently Asked Questions

Based on the general principles of IAP-based degraders (SNIPERs), here are answers to potential technical

questions.

Q: What is the key difference between SNIPER(BRD)-1 and a traditional BRD4 inhibitor like

JQ1?

A: Traditional inhibitors like JQ1 are "occupancy-driven"; they work by binding to and blocking

BRD4's active site, which requires sustained high drug levels. SNIPER(BRD)-1 is "event-
driven"; it catalyzes the permanent destruction of the BRD4 protein. This means

SNIPER(BRD)-1 can be active at lower concentrations and may overcome resistance caused
by target overexpression. [2]

Q: Why does SNIPER(BRD)-1 also degrade cIAP1 and other IAPs?

A: The molecule uses an IAP antagonist (LCL-161 derivative) as its E3 ligase ligand. This

ligand not only recruits the E3 ligase but can also act as an IAP antagonist itself, leading to the
auto-ubiquitination and degradation of the IAP proteins. This is a characteristic feature of many

early SNIPER molecules. [2]

Q: What are the most critical controls for a degradation assay with SNIPER(BRD)-1?

A: Key controls should include:

Target Ligand Competition: Co-treatment with a high concentration of free JQ1 to
compete for BRD4 binding. This should rescue degradation, confirming the effect is on-

target.
E3 Ligase Competition: Co-treatment with a free IAP ligand (e.g., LCL-161) to compete

for E3 ligase binding. This should also rescue degradation.
Proteasome Inhibition: Treatment with a proteasome inhibitor (e.g., MG-132). If

degradation is blocked, it confirms the ubiquitin-proteasome system is essential.
Inactive Analog: Use of a structurally similar but functionally inactive control compound

(e.g., with a broken linker) to rule out off-target effects.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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